Cas no 2171834-92-5 (ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate)

• Product Name: ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate
• CAS No: 2171834-92-5
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 5862004
• PubChem ID: 165598655
• Update Time: 2025-10-28

ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate
• 2171834-92-5
• EN300-1629992

• Inchi： 1S/C13H22O3/c1-2-16-11(14)12(7-4-3-5-8-12)13(15)9-6-10-13/h15H,2-10H2,1H3
• InChI Key： BEQOBWUCNHGVFA-UHFFFAOYSA-N
• SMILES： OC1(CCC1)C1(C(=O)OCC)CCCCC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate

Comprehensive Analysis of Ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate (CAS No. 2171834-92-5)

Ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate (CAS No. 2171834-92-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This ester derivative combines a cyclohexane ring with a hydroxycyclobutyl moiety, offering versatile applications in drug synthesis and material science. Researchers are increasingly exploring its potential as a building block for bioactive molecules, particularly in the development of novel therapeutic agents targeting inflammation and metabolic disorders.

The compound's molecular structure, characterized by the ethyl carboxylate group and the hydroxycyclobutyl substituent, enables it to participate in diverse chemical reactions. Recent studies highlight its role in asymmetric synthesis, where it serves as a chiral intermediate for producing enantiomerically pure compounds. This aligns with the growing demand for high-purity intermediates in the pharmaceutical industry, driven by stringent regulatory standards and the rise of personalized medicine.

In the context of green chemistry, ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate has been investigated for its compatibility with sustainable synthesis methods. For instance, catalytic hydrogenation and enzymatic esterification techniques have been employed to optimize its production, reducing waste and energy consumption. These advancements resonate with global trends toward eco-friendly manufacturing, a topic frequently searched by professionals in chemical forums and academic circles.

Another area of interest is the compound's potential in flavor and fragrance applications. Its ester functionality and cyclic structure make it a candidate for synthesizing novel aromatic compounds. Perfumers and food scientists are exploring derivatives of CAS No. 2171834-92-5 to create unique olfactory profiles, capitalizing on consumer preferences for natural-inspired scents and tastes. This aligns with the booming market for clean-label ingredients, a hot topic in cosmetic and food industries.

From a technical perspective, the stability of ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate under various pH and temperature conditions has been a focus of recent research. Analytical techniques such as HPLC and NMR spectroscopy have confirmed its robustness, making it suitable for formulations requiring long shelf lives. Such properties are critical for industries prioritizing product longevity and quality control, frequently searched terms in supply chain discussions.

Looking ahead, the compound's adaptability in polymeric materials is being explored. Its bifunctional nature allows it to act as a cross-linking agent or monomer in polymer chemistry, contributing to the development of biodegradable plastics. This ties into the broader discourse on circular economy solutions, a trending topic among environmental researchers and policymakers.

In summary, ethyl 1-(1-hydroxycyclobutyl)cyclohexane-1-carboxylate (CAS No. 2171834-92-5) exemplifies innovation at the intersection of chemistry and applied sciences. Its multifaceted applications—from pharmaceuticals to sustainable materials—position it as a compound of enduring relevance in an era defined by technological advancement and environmental consciousness.